Cas no 1782591-77-8 (methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate)

• Product Name: methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate
• CAS No: 1782591-77-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5563935
• PubChem ID: 84075558
• Update Time: 2025-06-11

methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(1-piperazinyl)-, methyl ester
• methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H18N2O2/c1-14-10(13)8-6-9(7-8)12-4-2-11-3-5-12/h8-9,11H,2-7H2,1H3
• InChI Key： GFMFPSVOHNLBFH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(N2CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate

Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate (CAS No. 1782591-77-8): A Comprehensive Overview

Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate, identified by its CAS number 1782591-77-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable candidate for further research and development. The structural features of this molecule, particularly the presence of a piperazine moiety and a cyclobutane ring, contribute to its unique chemical and pharmacological properties.

The piperazine group is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to enhance binding affinity and selectivity. In the case of Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate, the piperazine ring is linked to a cyclobutane moiety, which introduces rigidity and spatial constraints to the molecule. This structural arrangement can influence the compound's interactions with biological targets, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising lead for the development of new drugs. For instance, preliminary computational studies have indicated that the molecule could interact with enzymes involved in metabolic pathways relevant to neurological disorders.

In addition to its potential pharmacological activity, Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate has been investigated for its role in material science applications. The cyclobutane ring's stability and the piperazine group's ability to form hydrogen bonds make this compound a candidate for use in polymer synthesis and as a building block for more complex materials. Researchers are exploring its incorporation into polymers that require specific mechanical or thermal properties, such as those used in biodegradable materials or high-performance coatings.

The synthesis of Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine group into the cyclobutane framework necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling larger-scale studies and applications.

One of the most exciting areas of research involving Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate is its potential use in drug development. The combination of the piperazine and cyclobutane moieties offers a unique structural template that can be modified to target specific diseases. For example, researchers are investigating derivatives of this compound for their potential antipsychotic and antihistaminic properties. The rigid cyclobutane ring can help stabilize the molecule in vivo, while the piperazine group can modulate receptor binding affinity.

The chemical properties of Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate also make it an interesting candidate for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine the structure of this compound and understand how it interacts with other molecules. These studies provide valuable insights into its potential biological activity and help guide further drug design efforts.

As research continues, Methyl 3-(piperazin-1-yl)cyclobutane-1-carboxylate is expected to play a significant role in both academic research and industrial applications. Its unique structural features and potential biological activity make it a versatile compound with broad utility across multiple fields. Whether used as a lead compound in drug discovery or as a building block for advanced materials, this molecule represents an important contribution to modern chemistry.